Cas no 501001-03-2 (2-Pyrimidinecarbonitrile,5-[[[1,1-dimethyl-2-[4-(4-methyl-1-piperazinyl)phenyl]ethyl]amino]methyl]-4-[(2,2-dimethylpropyl)amino]-)

• Product name: 2-Pyrimidinecarbonitrile,5-[[[1,1-dimethyl-2-[4-(4-methyl-1-piperazinyl)phenyl]ethyl]amino]methyl]-4-[(2,2-dimethylpropyl)amino]-
• CAS No: 501001-03-2
• MF: C₂₆H₃₉N₇
• MW: 449.634764909744
• CID: 1550937

2-Pyrimidinecarbonitrile,5-[[[1,1-dimethyl-2-[4-(4-methyl-1-piperazinyl)phenyl]ethyl]amino]methyl]-4-[(2,2-dimethylpropyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinecarbonitrile,5-[[[1,1-dimethyl-2-[4-(4-methyl-1-piperazinyl)phenyl]ethyl]amino]methyl]-4-[(2,2-dimethylpropyl)amino]-
• 2-Pyrimidinecarbonitrile, 5-[[[1,1-dimethyl-2-[4-(4-methyl-1-piperazinyl)phenyl]ethyl]amino]methyl]-4-[(2,2-dimethylpropyl)amino]-

• Inchi： 1S/C26H39N7/c1-25(2,3)19-29-24-21(17-28-23(16-27)31-24)18-30-26(4,5)15-20-7-9-22(10-8-20)33-13-11-32(6)12-14-33/h7-10,17,30H,11-15,18-19H2,1-6H3,(H,28,29,31)
• InChI Key： PRDXRHPKRKCORC-UHFFFAOYSA-N
• SMILES： C1(C#N)=NC=C(CNC(C)(C)CC2=CC=C(N3CCN(C)CC3)C=C2)C(NCC(C)(C)C)=N1

Computed Properties

• Exact Mass: 449.32707

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 633.8±65.0 °C(Predicted)
• PSA: 80.11
• pka: 7.91±0.42(Predicted)